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Compound of Interest

Compound Name: Benzyl chloroacetate

Cat. No.: B094811 Get Quote

Ensuring the safe and compliant disposal of benzyl chloroacetate is critical for laboratory

safety and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to handle and dispose of this chemical

responsibly. Adherence to these protocols is essential to minimize risks and comply with

regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all necessary personal protective

equipment (PPE) is worn. Benzyl chloroacetate is a hazardous substance that can cause

skin, eye, and respiratory irritation.[1][2][3][4]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[2]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use.[2]

Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[2]

Respiratory Protection: If working in an area with insufficient ventilation or potential for vapor

inhalation, use a full-face respirator with appropriate cartridges (type ABEK as per EN
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14387).[5]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[2] Avoid

direct contact with skin and eyes, and do not inhale vapors or mists.[2][5]

Quantitative Data Summary
The following table summarizes the key physical, chemical, and safety data for benzyl
chloroacetate.

Property Value Citations

CAS Number 140-18-1 [1]

Molecular Formula C₉H₉ClO₂ [1]

Molecular Weight 184.62 g/mol [1]

Appearance
Colorless to light yellow,

slightly viscous liquid
[1][6]

Boiling Point 90 °C @ 1 mmHg [1]

Density 1.215 g/mL at 25 °C [1]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Solubility

Insoluble in water; Soluble in

alcohol, oils, and organic

solvents

[1][6]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

WGK (Water Hazard Class) 3 (Highly hazardous for water) [1]
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The primary recommended method for the disposal of benzyl chloroacetate is through a

licensed hazardous waste disposal company. Do not attempt to dispose of this chemical down

the drain or with general laboratory waste.[2][7]

Experimental Protocol: Small Spill Neutralization and Cleanup

This protocol is intended for minor spills. For large spills, evacuate the area and contact your

institution's environmental health and safety (EHS) department immediately.

Ensure Safety: Make sure you are wearing the appropriate PPE as described above.

Contain the Spill: Prevent the spill from spreading. Do not let the product enter drains.[2][8]

Absorb the Liquid: Cover the spill with an inert absorbent material such as vermiculite, dry

sand, or a commercial chemical absorbent like Chemizorb®.[2][8]

Collect the Waste: Carefully scoop the absorbed material into a suitable, sealable, and

properly labeled hazardous waste container.[2]

Clean the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone), and place the cloth in the same hazardous waste container.

Dispose of Contaminated Materials: All contaminated materials, including gloves and

absorbent pads, must be placed in the hazardous waste container.[2]

Container Labeling and Storage: Seal the container tightly. Label it clearly as "Hazardous

Waste: Benzyl Chloroacetate" and include the date and any other information required by

your institution. Store the container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials like strong oxidizing agents.[5]

Disposal of Unused Product and Contaminated Containers

Unused Product: Unused or waste benzyl chloroacetate should be collected in its original

container or a compatible, labeled hazardous waste container. Do not mix it with other waste

streams unless specifically instructed to do so by your EHS department.
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Contaminated Packaging: Empty containers that held benzyl chloroacetate should be

treated as hazardous waste and disposed of as the unused product.[2] Do not rinse the

containers into the drain.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of benzyl chloroacetate.
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Preparation & Assessment

Disposal Procedure

Final Steps

Identify Benzyl Chloroacetate for Disposal

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it a small spill or waste product?

Absorb with inert material
(e.g., vermiculite, sand)

Small Spill

Collect in a designated,
labeled hazardous waste container

Waste Product Do NOT pour down the drain

Store waste container in a
secure, ventilated area

Arrange for pickup by a
licensed hazardous waste disposal service

Document waste disposal
(maintain records)

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl Chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

